N-(phenylcarbamoyl)-2-[(4-phenyl-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide

• Molecular Formula: C22H18N6O2S
• Molecular Weight: 430.5 g/mol
• IUPAC Name: N-(phenylcarbamoyl)-2-[(4-phenyl-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C22H18N6O2S/c29-19(25-21(30)24-17-7-3-1-4-8-17)15-31-22-27-26-20(16-11-13-23-14-12-16)28(22)18-9-5-2-6-10-18/h1-14H,15H2,(H2,24,25,29,30)
• InChI Key: BLDZKARMNCQBAX-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)NC(=O)NC(=O)CSC2=NN=C(N2C3=CC=CC=C3)C4=CC=NC=C4

Description

N-(phenylcarbamoyl)-2-[(4-phenyl-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide, also known as PTSA, is a novel compound that has gained significant interest in the scientific community due to its potential applications in various fields. PTSA is a thiol-containing compound that has been synthesized using a simple and efficient method.

Mechanism of Action

The mechanism of action of N-(phenylcarbamoyl)-2-[(4-phenyl-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide is not fully understood. However, it is believed to exert its effects through the modulation of various signaling pathways. This compound has been shown to inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the production of inflammatory mediators. It has also been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which regulates the expression of antioxidant and detoxification enzymes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α) in animal models of inflammation. This compound has also been shown to reduce the levels of reactive oxygen species (ROS) and increase the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). Furthermore, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest.

Advantages and Limitations for Lab Experiments

N-(phenylcarbamoyl)-2-[(4-phenyl-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide has several advantages for lab experiments. It is a stable and water-soluble compound that can be easily synthesized in large quantities. This compound has also been shown to have low toxicity and can be administered orally or intravenously. However, this compound has some limitations, such as its poor bioavailability and rapid metabolism. These limitations can be overcome by developing new formulations or delivery systems that improve its pharmacokinetic properties.

Future Directions

N-(phenylcarbamoyl)-2-[(4-phenyl-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide has several potential future directions. One potential direction is the development of this compound-based drugs for cancer therapy and inflammatory diseases. Another potential direction is the development of this compound-based antimicrobial agents. Furthermore, this compound can be used as a tool for studying the mechanisms of inflammation, oxidative stress, and cancer development. Future studies should focus on improving the pharmacokinetic properties of this compound and investigating its potential use in combination therapies.
Conclusion:
In conclusion, this compound is a novel compound that has shown promising results in various scientific research applications. Its synthesis method is simple and efficient, making it suitable for large-scale production. This compound has several potential applications in cancer therapy, inflammatory diseases, and antimicrobial agents. Future studies should focus on improving its pharmacokinetic properties and investigating its potential use in combination therapies.

Synthesis Methods

N-(phenylcarbamoyl)-2-[(4-phenyl-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide can be synthesized using a one-pot reaction involving the condensation of 2-mercaptoacetamide, phenyl isocyanate, and 4-phenyl-5-pyridin-4-yl-1,2,4-triazole-3-thiol. The reaction is carried out in the presence of a base such as triethylamine, and the product is obtained in good yield and purity. The synthesis method is simple, efficient, and cost-effective, making it suitable for large-scale production.

Scientific Research Applications

N-(phenylcarbamoyl)-2-[(4-phenyl-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide has shown promising results in various scientific research applications. It has been studied for its anti-cancer, anti-inflammatory, and anti-microbial properties. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy. It has also been shown to reduce inflammation and oxidative stress in animal models, suggesting its potential use in treating inflammatory diseases. Furthermore, this compound has exhibited antimicrobial activity against various bacterial and fungal strains, making it a potential candidate for developing new antibiotics.